Cas no 1936283-82-7 (4-Isoxazolesulfonamide)
4-Isoxazolesulfonamide Chemical and Physical Properties
Names and Identifiers
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- 4-Isoxazolesulfonamide
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- Inchi: 1S/C3H4N2O3S/c4-9(6,7)3-1-5-8-2-3/h1-2H,(H2,4,6,7)
- InChI Key: ZEWBWJVJNBXHFJ-UHFFFAOYSA-N
- SMILES: O1C=C(S(N)(=O)=O)C=N1
4-Isoxazolesulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-76439-0.05g |
1,2-oxazole-4-sulfonamide |
1936283-82-7 | 95% | 0.05g |
$524.0 | 2024-05-22 | |
| Enamine | EN300-76439-0.1g |
1,2-oxazole-4-sulfonamide |
1936283-82-7 | 95% | 0.1g |
$684.0 | 2024-05-22 | |
| Enamine | EN300-76439-0.25g |
1,2-oxazole-4-sulfonamide |
1936283-82-7 | 95% | 0.25g |
$977.0 | 2024-05-22 | |
| Enamine | EN300-76439-0.5g |
1,2-oxazole-4-sulfonamide |
1936283-82-7 | 95% | 0.5g |
$1539.0 | 2024-05-22 | |
| Enamine | EN300-76439-1.0g |
1,2-oxazole-4-sulfonamide |
1936283-82-7 | 95% | 1.0g |
$1971.0 | 2024-05-22 | |
| Enamine | EN300-76439-2.5g |
1,2-oxazole-4-sulfonamide |
1936283-82-7 | 95% | 2.5g |
$3865.0 | 2024-05-22 | |
| Enamine | EN300-76439-5.0g |
1,2-oxazole-4-sulfonamide |
1936283-82-7 | 95% | 5.0g |
$5719.0 | 2024-05-22 | |
| Enamine | EN300-76439-10.0g |
1,2-oxazole-4-sulfonamide |
1936283-82-7 | 95% | 10.0g |
$8480.0 | 2024-05-22 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01072058-1g |
Isoxazole-4-sulfonamide |
1936283-82-7 | 95% | 1g |
¥5971.0 | 2023-03-12 | |
| 1PlusChem | 1P01AIHT-50mg |
1,2-oxazole-4-sulfonamide |
1936283-82-7 | 95% | 50mg |
$710.00 | 2024-06-17 |
4-Isoxazolesulfonamide Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
Additional information on 4-Isoxazolesulfonamide
Introduction to 4-Isoxazolesulfonamide (CAS No. 1936283-82-7) in Modern Chemical and Pharmaceutical Research
The compound 4-Isoxazolesulfonamide (CAS No. 1936283-82-7) represents a significant advancement in the realm of heterocyclic chemistry and pharmaceutical innovation. This molecule, characterized by its unique structural framework comprising an isoxazole ring fused with a sulfonamide moiety, has garnered considerable attention due to its versatile biological activities and potential therapeutic applications. The isoxazole core, known for its presence in numerous bioactive natural products and synthetic drugs, contributes to the compound's stability and reactivity, making it a valuable scaffold for drug discovery.
In recent years, the exploration of 4-Isoxazolesulfonamide has been extensively studied in the context of developing novel pharmacological agents. The sulfonamide group, a well-established pharmacophore in medicinal chemistry, enhances the compound's solubility and binding affinity to biological targets. This dual functionality has positioned 4-Isoxazolesulfonamide as a promising candidate for further investigation in various therapeutic areas.
One of the most compelling aspects of 4-Isoxazolesulfonamide is its potential in oncology research. Studies have demonstrated that isoxazole derivatives exhibit inhibitory effects on several kinases and enzymes involved in cancer cell proliferation and survival. The sulfonamide moiety further modulates these interactions, suggesting that 4-Isoxazolesulfonamide could serve as a lead compound for developing targeted therapies against solid tumors and hematological malignancies. Recent preclinical trials have highlighted its efficacy in inhibiting tumor growth by disrupting critical signaling pathways such as MAPK and PI3K/AKT.
Beyond oncology, 4-Isoxazolesulfonamide has shown promise in addressing inflammatory and autoimmune diseases. The compound's ability to modulate cytokine production and inhibit inflammatory mediator release has been observed in in vitro models of rheumatoid arthritis and Crohn's disease. Researchers are particularly interested in its potential to target NF-κB signaling, a key pathway implicated in chronic inflammation. These findings underscore the therapeutic versatility of 4-Isoxazolesulfonamide and its potential to address multiple disease states.
The synthesis of 4-Isoxazolesulfonamide (CAS No. 1936283-82-7) involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. The introduction of the isoxazole ring typically proceeds via cycloaddition reactions between 1,2-dienones or nitrile oxides with azides, followed by functionalization at the 4-position with a sulfonamide group. Advances in catalytic systems have enabled more efficient and scalable synthesis routes, reducing reaction times and improving yields. These advancements are crucial for translating laboratory discoveries into viable pharmaceutical candidates.
The pharmacokinetic profile of 4-Isoxazolesulfonamide is another area of active investigation. Initial studies indicate that the compound exhibits moderate oral bioavailability and prolonged circulation time due to its hydrophilic nature. However, challenges such as metabolic stability and renal clearance remain under scrutiny. Efforts are underway to optimize these properties through structural modifications, aiming to enhance drug delivery systems and improve therapeutic efficacy.
Computational modeling has played an instrumental role in understanding the interactions between 4-Isoxazolesulfonamide (CAS No. 1936283-82-7) and biological targets at the molecular level. Techniques such as molecular dynamics simulations and quantum mechanical calculations have provided insights into binding affinities, enzyme kinetics, and conformational changes upon ligand binding. These computational approaches complement experimental data, enabling rational drug design strategies that accelerate the development pipeline.
The future direction of research on 4-Isoxazolesulfonamide is poised to expand into novel therapeutic domains such as neurodegenerative disorders and infectious diseases. Preliminary studies suggest that derivatives of this compound may interact with neurotransmitter receptors or inhibit pathogenic enzymes involved in microbial infections. As our understanding of disease mechanisms evolves, so too will the applications of heterocyclic compounds like 4-Isoxazolesulfonamide.
In conclusion,4-Isoxazolesulfonamide (CAS No. 1936283-82-7) stands as a testament to the ingenuity of modern chemical biology research. Its unique structural features combined with demonstrated biological activities make it a cornerstone molecule for drug discovery efforts across multiple therapeutic areas. As research continues to uncover new applications for this compound,4-Isoxazolesulfonamide promises to remain at forefront of pharmaceutical innovation for years to come.
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